Cas no 1246471-50-0 (1-(2-Chloro-4,5-dimethoxyphenyl)methanamine)

1-(2-Chloro-4,5-dimethoxyphenyl)methanamine is a substituted phenylmethanamine derivative featuring chloro and dimethoxy functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity as a building block for more complex molecules. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its utility in regioselective reactions, such as nucleophilic substitutions or metal-catalyzed couplings. The primary amine moiety allows for further functionalization, making it valuable in the development of pharmacologically active compounds or specialty chemicals. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications.
1-(2-Chloro-4,5-dimethoxyphenyl)methanamine structure
1246471-50-0 structure
Product Name:1-(2-Chloro-4,5-dimethoxyphenyl)methanamine
CAS No:1246471-50-0
MF:C9H12ClNO2
MW:201.650081634521
MDL:MFCD17676107
CID:3047513
PubChem ID:50938269
Update Time:2025-05-27

1-(2-Chloro-4,5-dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-4,5-dimethoxyphenyl)methanamine
    • CHEMBL4538604
    • (2-chloro-4,5-dimethoxyphenyl)methanamine
    • STL290421
    • VS-07883
    • BBL024671
    • AKOS005267111
    • CS-0329185
    • 1246471-50-0
    • (2-chloro-4,5-dimethoxybenzyl)amine
    • MDL: MFCD17676107
    • Inchi: 1S/C9H12ClNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,5,11H2,1-2H3
    • InChI Key: RPEWDZWYXHOICS-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC(OC)=C(OC)C=C1Cl

Computed Properties

  • Exact Mass: 201.0556563g/mol
  • Monoisotopic Mass: 201.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.5Ų

1-(2-Chloro-4,5-dimethoxyphenyl)methanamine Pricemore >>

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